2-(2-chloro-3-pyridinyl)-1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazole

• IUPAC Name: 2-(2-chloropyridin-3-yl)-1-[(3-methoxyphenyl)methyl]-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C22H20ClN3O/c1-14-10-19-20(11-15(14)2)26(13-16-6-4-7-17(12-16)27-3)22(25-19)18-8-5-9-24-21(18)23/h4-12H,13H2,1-3H3
• InChI Key: NNJFQKSYJGTHMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=N2)C3=C(N=CC=C3)Cl)CC4=CC(=CC=C4)OC
• Molecular Formula: C22H20ClN3O
• Molecular Weight: 377.9 g/mol

Description

2-(2-Chloro-3-pyridinyl)-1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazole (CPMB) is a synthetic compound that has recently been studied for its potential applications in the field of medicinal chemistry. CPMB has been identified as a novel inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of acetylcholine (ACh) in the central and peripheral nervous systems. AChE inhibitors are of significant interest in the pharmaceutical industry due to their potential in treating various neurological diseases, such as Alzheimer’s disease and dementia.

Scientific Research Applications

Antibacterial and Cytotoxic Properties

• Antibacterial and Cytotoxic Studies : Research indicates that N-heterocyclic carbene-silver complexes, which include derivatives similar to the chemical , exhibit significant antibacterial activity against both Gram-negative (Escherichia coli) and Gram-positive (Staphylococcus aureus) bacteria. These complexes also demonstrate cytotoxicity against Caki-1 cell lines, suggesting potential applications in antibacterial treatments and cancer research (Patil et al., 2010).

Synthesis and Characterization

• Synthesis Routes : A study described the synthesis of compounds structurally related to the specified chemical, providing valuable insights into possible synthetic routes and the chemical properties of such compounds (Yang, 2008).
• Microwave Synthesis : Another approach involves microwave synthesis of benzimidazole derivatives, highlighting an efficient method for synthesizing compounds with a benzimidazole structure (Liu Jianhong, 2006).

Corrosion Inhibition

• Iron Corrosion Inhibition : Benzimidazole derivatives, including structures similar to the chemical , have been studied for their inhibitory action against iron corrosion in hydrochloric acid solutions. This suggests potential applications in materials science and corrosion prevention (Khaled, 2003).

Green Chemistry Applications

• Green Metric Evaluation : The synthesis of related compounds has been evaluated for its green metrics, assessing parameters like atom economy and waste generation. This research is crucial for developing environmentally sustainable chemical processes (Gilbile et al., 2017).

Antimicrobial Agents

• Potential Antimicrobial Agents : Substituted pyrimido[1,6-a]-benzimidazoles, which are structurally related, have been synthesized and considered as potential antimicrobial agents (Badawey et al., 1989).

Fluorescent Properties and Bioorganic Chemistry

• Fluorescent Properties : Some derivatives have been synthesized and evaluated for their fluorescent properties, indicating potential applications in materials science and bioorganic chemistry (Rangnekar & Rajadhyaksha, 1986).

Chelating Agents

• Chelating Agents Synthesis : The synthesis of chelating agents involving benzimidazole structures suggests applications in coordination chemistry and metallurgy (Addison & Burke, 1981).